Cas no 519028-33-2 (benzyl N-[2-(4-{[(4-fluorophenyl)methyl]carbamoyl}-5-hydroxy-6-oxo-1,6-dihydropyrimidin-2-yl)propan-2-yl]carbamate)

• Product Name: benzyl N-[2-(4-{[(4-fluorophenyl)methyl]carbamoyl}-5-hydroxy-6-oxo-1,6-dihydropyrimidin-2-yl)propan-2-yl]carbamate
• CAS No: 519028-33-2
• MF: C₂₃H₂₃FN₄O₅
• MW: 454.450928926468
• MDL: MFCD30489073
• CID: 3036581
• PubChem ID: 135446266
• Update Time: 2025-04-21

benzyl N-[2-(4-{[(4-fluorophenyl)methyl]carbamoyl}-5-hydroxy-6-oxo-1,6-dihydropyrimidin-2-yl)propan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• {1-[4-(4-fluoro-benzylcarbamoyl)-5,6-dihydroxy-pyrimidin-2-yl]-1-methyl-ethyl}-carbamic acid benzyl ester
• benzyl 1-(4-{[(4-fluorobenzyl)amino]carbonyl}-5,6-dihydroxypyrimidin-2-yl)-1-methylethylcarbamate
• benzyl N-[2-(4-{[(4-fluorophenyl)methyl]carbamoyl}-5-hydroxy-6-oxo-1,6-dihydropyrimidin-2-yl)propan-2-yl]carbamate
• benzyl N-[2-(4-{[(4-fluorophenyl)methyl]carbamoyl}-5-hydroxy-6-oxo-3H-pyrimidin-2-yl)propan-2-yl]carbamate
• AKOS030524099
• Carbamic acid,[1-[6-[[[(4-fluorophenyl)methyl]amino]carbonyl]-1,4-dihydro-5-hydroxy-4-oxo-2-pyrimidinyl]-1-methylethyl]-, phenylmethyl ester
• SB60410
• benzyl N-[2-[4-[(4-fluorophenyl)methylcarbamoyl]-5-hydroxy-6-oxo-1H-pyrimidin-2-yl]propan-2-yl]carbamate
• JF9NL4CYG9
• [1-[4-(4-Fluorobenzylcarbamoyl)-5-hydroxy-6-oxo-1,6-dihydropyrimidin-2-yl]-1-methylethyl]carbamic acid benzyl ester
• DS-19469
• Phenylmethyl N-[1-[4-[[[(4-fluorophenyl)methyl]amino]carbonyl]-1,6-dihydro-5-hydroxy-6-oxo-2-pyrimidinyl]-1-methylethyl]carbamate
• Carbamic acid, N-[1-[4-[[[(4-fluorophenyl)methyl]amino]carbonyl]-1,6-dihydro-5-hydroxy-6-oxo-2-pyrimidinyl]-1-methylethyl]-, phenylmethyl ester
• CS-0162377
• C23H23FN4O5
• [1-[4-(4-Fluorobenzylcarbamoyl)-5,6-dihydroxypyrimidin-2-yl]-1-methylethyl]carbamic acid phenethyl ester
• Benzyl 2-(4-(4-fluorobenzylcarbamoyl)-5-hydroxy-6-oxo-1,6-dihydropyrimidin-2-yl)propan-2-ylcarbamate
• Benzyl (2-(4-((4-fluorobenzyl)carbamoyl)-5-hydroxy-6-oxo-1,6-dihydropyrimidin-2-yl)propan-2-yl)carbamate
• Benzyl(2-(4-((4-fluorobenzyl)carbamoyl)-5-hydroxy-6-oxo-1,6-dihydropyrimidin-2-yl)propan-2-yl)carbamate
• SC5114
• 519028-33-2
• SCHEMBL5119942
• benzyl N-(2-(4-((4-fluorophenyl)methylcarbamoyl)-5-hydroxy-6-oxo-1H-pyrimidin-2-yl)propan-2-yl)carbamate
• 620-178-9
• CHEMBL5398614

• MDL： MFCD30489073
• Inchi： 1S/C23H23FN4O5/c1-23(2,28-22(32)33-13-15-6-4-3-5-7-15)21-26-17(18(29)20(31)27-21)19(30)25-12-14-8-10-16(24)11-9-14/h3-11,29H,12-13H2,1-2H3,(H,25,30)(H,28,32)(H,26,27,31)
• InChI Key： IFTMQWUCVXAFEB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(C1=C(C(NC(C(C)(C)NC(=O)OCC2C=CC=CC=2)=N1)=O)O)=O

Computed Properties

• Exact Mass: 454.16500
• Monoisotopic Mass: 454.16524801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 133.67000
• LogP: 3.90020

benzyl N-[2-(4-{[(4-fluorophenyl)methyl]carbamoyl}-5-hydroxy-6-oxo-1,6-dihydropyrimidin-2-yl)propan-2-yl]carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives